Cas no 4175-88-6 (5,5-dimethoxypentan-1-amine)

• Product Name: 5,5-dimethoxypentan-1-amine
• CAS No: 4175-88-6
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• MDL: MFCD11503635
• CID: 3979578
• PubChem ID: 19069527
• Update Time: 2025-05-19

5,5-dimethoxypentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine, 5,5-dimethoxy-
• 5,5-Dimethoxy-1-pentanamine
• 5,5-Dimethoxypentan-1-amine
• 5,5-Dimethoxy-pentylamine
• SB37116
• EAA17588
• DB-139267
• 884-861-5
• CS-0341626
• AKOS006326083
• 4175-88-6
• EN300-1738088
• SCHEMBL6573289
• 5,5-dimethoxypentan-1-amine

• MDL： MFCD11503635
• Inchi： 1S/C7H17NO2/c1-9-7(10-2)5-3-4-6-8/h7H,3-6,8H2,1-2H3
• InChI Key： QFHXMRXYGMDDIK-UHFFFAOYSA-N
• SMILES： C(N)CCCC(OC)OC

Computed Properties

• Exact Mass: 147.125928785Da
• Monoisotopic Mass: 147.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 5,5-dimethoxypentan-1-amine

5,5-Dimethoxypentan-1-amine: A Comprehensive Overview

The compound with CAS number 4175-88-6, commonly referred to as 5,5-dimethoxypentan-1-amine, is an organic chemical compound that has garnered attention in various fields due to its unique properties and potential applications. This compound belongs to the class of amines and is characterized by its pentane backbone with two methoxy groups attached to the fifth carbon atom and an amine group at the first carbon atom. The structure of 5,5-dimethoxypentan-1-amine can be represented as CH3O-C(CH3O)-CH2-CH2-NH2, where the methoxy groups (OCH3) are positioned symmetrically on the fifth carbon.

Recent studies have highlighted the significance of 5,5-dimethoxypentan-1-amine in drug discovery and material science. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents. The compound's ability to act as a versatile building block has been exploited in the creation of complex molecular architectures, which are essential for advancing therapeutic interventions.

In terms of physical properties, 5,5-dimethoxypentan-1-amine is known for its relatively low molecular weight and high solubility in organic solvents. These characteristics make it an ideal candidate for use in organic synthesis reactions, where precise control over reaction conditions is crucial. The compound's stability under various reaction conditions has also been a focal point of recent investigations, with findings suggesting that it exhibits remarkable resilience to thermal and oxidative degradation.

The synthesis of 5,5-dimethoxypentan-1-amine typically involves multi-step processes that require careful optimization. One common approach involves the alkylation of a primary amine with a suitable alkyl halide followed by subsequent methylation steps to introduce the methoxy groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact associated with its production.

Applications of 5,5-dimethoxypentan-1-amine span across diverse industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas such as oncology and neurodegenerative diseases. In materials science, researchers have explored its potential as a precursor for advanced polymers and surfactants due to its unique structural features. Additionally, its role in agrochemicals has been examined, with studies indicating its potential as a component in plant growth regulators.

Recent research has also delved into the biological activity of 5,5-dimethoxypentan-1-amine, particularly its interaction with cellular pathways and enzymes. Experimental data suggest that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammation and oxidative stress pathways. These findings underscore its potential as a lead compound for developing novel therapeutics aimed at treating chronic inflammatory diseases.

In conclusion, 5,5-dimethoxypentan-1-amine (CAS 4175-88-6) stands out as a significant compound with multifaceted applications across various scientific domains. Its structural versatility and favorable chemical properties make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its biological and chemical behavior, the future prospects for this compound appear promising.